Cas no 2137882-36-9 (tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate)

• Product Name: tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate
• CAS No: 2137882-36-9
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6034309
• PubChem ID: 165452141
• Update Time: 2025-05-20

tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate
• EN300-740060
• 2137882-36-9

• Inchi： 1S/C14H28N2O3/c1-6-16(18-5)12-9-7-11(8-10-12)15-13(17)19-14(2,3)4/h11-12H,6-10H2,1-5H3,(H,15,17)
• InChI Key： HTRVSWYGKBXNLC-UHFFFAOYSA-N
• SMILES： O(C)N(CC)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate

tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate, identified by the CAS number 2137882-36-9, is a complex organic molecule with significant applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound is notable for its unique structure, which combines a tert-butyl group with a cyclohexyl ring substituted by an ethyl(methoxy)amino group. The molecule's structure contributes to its versatile properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in drug delivery systems, where its ability to form stable complexes with various therapeutic agents has been extensively studied. The compound's stability under physiological conditions and its ability to enhance drug solubility make it a promising candidate for targeted drug delivery applications.

In the agricultural sector, tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate has been investigated for its potential as a herbicide. Studies have shown that this compound exhibits selective activity against certain weeds without adversely affecting crop plants. Its mechanism of action involves interference with essential biochemical pathways in target plants, leading to their growth inhibition or death. This property makes it a valuable addition to integrated pest management strategies.

The synthesis of tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, reducing production costs and minimizing waste generation.

Beyond its direct applications, tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate serves as a valuable model compound for studying molecular recognition and self-assembly processes. Its ability to form supramolecular structures under specific conditions has been leveraged in the development of novel materials for sensing and catalysis. Researchers have exploited its structural features to design stimuli-responsive materials that can respond to external stimuli such as light or temperature changes.

In terms of safety and handling, tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate is classified as a non-hazardous chemical under standard conditions. However, proper precautions should be taken during its synthesis and use to ensure compliance with occupational safety standards. The compound's low toxicity profile further enhances its suitability for applications in sensitive environments such as pharmaceutical manufacturing.

The growing interest in green chemistry has also influenced research on tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate. Scientists are exploring ways to optimize its synthesis using renewable feedstocks and biocatalysts. These efforts aim to reduce the environmental footprint of chemical production while maintaining the high quality and performance standards required for industrial applications.

In conclusion, tert-butyl N-{4-[ethyl(methoxy)amino]cyclohexyl}carbamate, CAS No. 2137882-36-9, is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development. As ongoing studies continue to uncover new potential uses for this compound, it is poised to make significant contributions to both scientific innovation and industrial progress.